Cas no 881560-07-2 ((2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide)

• Product Name: (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide
• CAS No: 881560-07-2
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• MDL: MFCD07801836
• CID: 5438112
• PubChem ID: 7459697
• Update Time: 2025-05-25

(2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-benzyl-2-cyano-3-(4-methoxyanilino)prop-2-enamide
• (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide

• MDL： MFCD07801836
• Inchi： 1S/C18H17N3O2/c1-23-17-9-7-16(8-10-17)20-13-15(11-19)18(22)21-12-14-5-3-2-4-6-14/h2-10,13,20H,12H2,1H3,(H,21,22)/b15-13+
• SMILES： C(NCC1=CC=CC=C1)(=O)/C(/C#N)=C/NC1=CC=C(OC)C=C1

Additional information on (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide

Compound Introduction: (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide (CAS No. 881560-07-2)

Introducing the compound (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide, identified by its CAS number 881560-07-2, is a molecule of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amides, characterized by its structural complexity and potential biological activity. The presence of multiple functional groups, including a benzyl group, a cyano group, and an amine group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide consists of an α,β-unsaturated amide core, which is a common motif in many bioactive molecules. The unsaturated bond, along with the electron-withdrawing cyano group and the electron-donating methoxy group on the aromatic ring, contributes to the compound's unique electronic properties. These properties are crucial for its interaction with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel therapeutic agents based on amide derivatives due to their favorable pharmacokinetic profiles and low toxicity. The compound (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer activities. Its structural features suggest that it may interact with multiple targets, making it a promising candidate for drug discovery.

One of the key aspects of this compound is its ability to undergo selective interactions with biological macromolecules. The benzyl group and the amine group provide opportunities for hydrogen bonding and hydrophobic interactions, which are essential for binding affinity. Additionally, the cyano group can participate in dipole-dipole interactions, further enhancing its binding potential. These interactions are critical for the compound's efficacy in biological systems.

The synthesis of (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors, followed by functional group transformations such as cyanation and methylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these transformations.

Recent studies have highlighted the importance of computational methods in the design and optimization of bioactive molecules. Molecular modeling techniques have been used to predict the binding modes of (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide with target proteins. These studies have provided valuable insights into its potential pharmacological activity and have guided the development of more effective derivatives.

The pharmacological profile of this compound has been evaluated through in vitro and in vivo studies. Initial results suggest that it exhibits significant activity against various disease models, including inflammation and cancer. The mechanism of action appears to involve multiple pathways, indicating its potential as a multitargeted therapeutic agent. Further research is ongoing to elucidate its detailed pharmacological effects and to identify potential clinical applications.

In conclusion, (2E)-N-benzyl-2-cyano-3-(4-methoxyphenyl)aminoprop-2-enamide (CAS No. 881560-07-2) is a structurally complex and biologically active molecule with promising therapeutic potential. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts. With continued research and development, this compound could contribute to the advancement of new treatments for various diseases.